Cas no 1260838-37-6 (2-(Benzylamino)pyrimidine-4-carbaldehyde)

• Product Name: 2-(Benzylamino)pyrimidine-4-carbaldehyde
• CAS No: 1260838-37-6
• MF: C₁₂H₁₁N₃O
• MW: 213.235242128372
• CID: 1081992
• PubChem ID: 71748576
• Update Time: 2025-04-20

2-(Benzylamino)pyrimidine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Benzylamino)pyrimidine-4-carbaldehyde
• DTXSID10857668
• SB59114
• 1260838-37-6

• Inchi： 1S/C12H11N3O/c16-9-11-6-7-13-12(15-11)14-8-10-4-2-1-3-5-10/h1-7,9H,8H2,(H,13,14,15)
• InChI Key： RVGJMRKAVUPNJA-UHFFFAOYSA-N
• SMILES： O=CC1=CC=NC(=N1)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 213.090211983g/mol
• Monoisotopic Mass: 213.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.9Ų